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Compound of Interest

Compound Name:
2,5-Diaminopyridine

dihydrochloride

Cat. No.: B1582690 Get Quote

This guide provides a comprehensive technical overview of 2,5-Diaminopyridine
Dihydrochloride, a versatile heterocyclic compound. It is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis. This document

delves into the molecule's core properties, synthesis, applications, and safety considerations,

underpinned by field-proven insights and authoritative references.

Core Molecular and Physical Properties
2,5-Diaminopyridine dihydrochloride is a salt form of 2,5-diaminopyridine, a pyridine

derivative with two amino functional groups. The dihydrochloride form enhances its stability and

solubility in aqueous solutions, which is often advantageous for experimental applications.

Molecular Structure and Identifiers
The fundamental characteristics of 2,5-Diaminopyridine dihydrochloride are summarized in

the table below. These identifiers are crucial for accurate substance identification and cross-

referencing in scientific literature and chemical databases.
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Property Value Source(s)

Molecular Formula C₅H₇N₃·2HCl [1][2][3]

Molecular Weight 182.05 g/mol [1][2][3][4][5]

CAS Number 26878-35-3 [1][2][6]

EC Number 248-083-4 [6]

PubChem CID 117889 [1]

MDL Number MFCD00040818 [1][2]

Physicochemical Data
The physical properties of a compound are critical for determining its handling, storage, and

application in experimental setups.

Property Value Source(s)

Appearance Purple solid [1]

Melting Point 269 - 271 °C (decomposes) [1]

Purity ≥ 97% [1][2]

Storage Conditions Store at 0-8°C [1]

Synthesis and Chemical Profile
The synthesis of diaminopyridine derivatives is a cornerstone of medicinal chemistry. The

dihydrochloride salt is typically prepared from its free base, 2,5-diaminopyridine.

Synthesis of the Free Base (2,5-Diaminopyridine)
The synthesis of the parent compound, 2,5-diaminopyridine, can be achieved through various

organic reactions. A common laboratory-scale synthesis is outlined below.

Conceptual Workflow for 2,5-Diaminopyridine Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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